5-Acrylamido-2-((dimethylamino)methyl)phenylboronic acid

• IUPAC Name: [2-[(dimethylamino)methyl]-5-(prop-2-enoylamino)phenyl]boronic acid
• InChI: InChI=1S/C12H17BN2O3/c1-4-12(16)14-10-6-5-9(8-15(2)3)11(7-10)13(17)18/h4-7,17-18H,1,8H2,2-3H3,(H,14,16)
• InChI Key: RNZSJWFUMIMTKK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)NC(=O)C=C)CN(C)C)(O)O
• Molecular Formula: C12H17BN2O3
• DSSTOX Substance ID: DTXSID50675141
• Molecular Weight: 248.09 g/mol
• CAS RN: 1217500-78-1

Description

5-Acrylamido-2-((dimethylamino)methyl)phenylboronic acid is a chemical compound with the CAS Number: 1217500-78-1. It has a linear formula of C12H17BN2O3. The compound has a molecular weight of 248.09.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17BN2O3/c1-4-12(16)14-10-6-5-9(8-15(2)3)11(7-10)13(17)18/h4-7,17-18H,1,8H2,2-3H3,(H,14,16). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 248.09. It is recommended to be stored in a refrigerator.

Scientific Research Applications

Recognition in Polymer Aggregates

Fluoroalkylated end-capped N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomer aggregates can recognize hydrophilic amino and N,N-dimethylamino compounds such as 3-aminophenylboronic acid, indicating potential applications in selective compound transfer from aqueous to organic solutions (Sawada et al., 2000).

Glucose-Responsive Hydrogels

The formation of self-healing hydrogels through intermolecular B-N coordination was achieved using copolymers containing 2-acrylamido glucose and N-acryloyl-3-aminophenylboronic acid, indicating the potential for new wound dressing components due to their biocompatibility and intrinsic self-healing ability (Liu et al., 2020).

Sensing and Removal of Metal Ions

New nonaromatic biocompatible macromolecular luminogens were developed for sensitive detection and removal of Fe(III) and Cu(II), indicating potential for multipurpose applications due to their excellent biocompatibility and high adsorption capacities (Dutta et al., 2020).

Synthesis of Pyrimidine Derivatives

Methyl 3-(dimethylamino) acrylates were synthesized and utilized for producing substituted 4(3H)-pyrimidones, indicating potential applications in pharmaceutical synthesis and organic chemistry (Sokolenko et al., 2017).

Glucose-Sensitive Polymer-Inorganic Hybrid Microgels

Polymer–inorganic hybrid microgels were developed to demonstrate tunable volume phase transition behavior and photoluminescence upon glucose addition at physiological pH, indicating potential in glucose sensing and related biomedical applications (Ye et al., 2014).

Safety and Hazards

While specific safety data for this compound was not found, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment. Always refer to the material safety data sheet (MSDS) for the compound for specific safety and hazard information.